Cas no 2308461-33-6 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid)
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2308461-33-6
- EN300-1541781
- (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}butanoic acid
- (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid
-
- Inchi: 1S/C24H26N2O6/c1-2-19(23(28)29)25-22(27)21-20(11-12-31-21)26-24(30)32-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-21H,2,11-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)/t19-,20?,21?/m1/s1
- InChI Key: XKHSURPFTSDEND-QNGMFEMESA-N
- SMILES: O1CCC(C1C(N[C@@H](C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 438.17908655g/mol
- Monoisotopic Mass: 438.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 114Ų
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1541781-0.05g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}butanoic acid |
2308461-33-6 | 0.05g |
$2306.0 | 2023-06-05 | ||
| Enamine | EN300-1541781-0.1g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}butanoic acid |
2308461-33-6 | 0.1g |
$2415.0 | 2023-06-05 | ||
| Enamine | EN300-1541781-0.25g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}butanoic acid |
2308461-33-6 | 0.25g |
$2525.0 | 2023-06-05 | ||
| Enamine | EN300-1541781-0.5g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}butanoic acid |
2308461-33-6 | 0.5g |
$2635.0 | 2023-06-05 | ||
| Enamine | EN300-1541781-1.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}butanoic acid |
2308461-33-6 | 1g |
$2745.0 | 2023-06-05 | ||
| Enamine | EN300-1541781-2.5g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}butanoic acid |
2308461-33-6 | 2.5g |
$5380.0 | 2023-06-05 | ||
| Enamine | EN300-1541781-5.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}butanoic acid |
2308461-33-6 | 5g |
$7961.0 | 2023-06-05 | ||
| Enamine | EN300-1541781-10.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}butanoic acid |
2308461-33-6 | 10g |
$11805.0 | 2023-06-05 | ||
| Enamine | EN300-1541781-50mg |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}butanoic acid |
2308461-33-6 | 50mg |
$2306.0 | 2023-09-26 | ||
| Enamine | EN300-1541781-100mg |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}butanoic acid |
2308461-33-6 | 100mg |
$2415.0 | 2023-09-26 |
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid
Research Brief on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid (CAS: 2308461-33-6)
The compound (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid (CAS: 2308461-33-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery systems and as a building block for novel therapeutic agents.
One of the most notable advancements in the research of this compound is its role in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its stability during solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of cyclic peptides, which are increasingly being explored for their enhanced bioavailability and target specificity.
Further investigations have highlighted the compound's potential in the development of protease inhibitors. Its unique oxolane ring structure and Fmoc-protected amino group contribute to its ability to mimic natural substrates, thereby inhibiting key enzymatic pathways. Recent preclinical studies have shown promising results in the context of antiviral and anticancer therapies, although further clinical validation is required.
In addition to its therapeutic applications, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid has also been utilized in the development of diagnostic tools. Its fluorescent properties, derived from the Fmoc group, enable its use in imaging and detection systems. A 2024 study in Analytical Chemistry reported its successful integration into a fluorescence-based assay for detecting enzyme activity in real-time, offering a non-invasive method for monitoring disease progression.
Despite these advancements, challenges remain in the large-scale production and purification of this compound. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as detailed in a 2023 publication in Organic Process Research & Development. These developments are expected to facilitate its broader adoption in both academic and industrial settings.
In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid (CAS: 2308461-33-6) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its applications span from peptide synthesis to therapeutic and diagnostic tools, underscoring its potential to drive innovation in drug discovery and development. Future research should focus on addressing scalability issues and expanding its clinical applications.
2308461-33-6 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)